Cas no 197369-57-6 (16α-Hydroxy-19,20-epoxy -20β-methoxy-ent-kaurane)

• Product Name: 16α-Hydroxy-19,20-epoxy -20β-methoxy-ent-kaurane
• CAS No: 197369-57-6
• MF: C₂₁H₃₄O₃
• MW: 334.49
• CID: 4879728
• PubChem ID: 168013539
• Update Time: 2025-10-20

16α-Hydroxy-19,20-epoxy -20β-methoxy-ent-kaurane Chemical and Physical Properties

Names and Identifiers

• 197369-57-6
• 16??-Hydroxy-19,20-epoxy-20??-methoxy-ent-kaurane
• AKOS040763377
• 16α-Hydroxy-19,20-epoxy -20β-methoxy-ent-kaurane

• Inchi： InChI=1S/C21H34O3/c1-18-8-4-9-21(17(23-3)24-13-18)15(18)7-10-20-11-14(5-6-16(20)21)19(2,22)12-20/h14-17,22H,4-13H2,1-3H3/t14-,15-,16-,17+,18+,19-,20+,21+/m1/s1
• InChI Key： RZPAREJCNYHBEB-PJBYUTDMSA-N
• SMILES： CC12CCCC3(C1CCC45C3CCC(C4)C(C5)(C)O)C(OC2)OC

Computed Properties

• Exact Mass: 334.25079494g/mol
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 16α-Hydroxy-19,20-epoxy -20β-methoxy-ent-kaurane

16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane: A Promising Natural Product with Multifaceted Biological Activities

16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane, identified by its chemical structure and CAS number 197369-57-6, represents a unique class of ent-kaurane diterpenoids derived from natural sources. This compound exhibits a complex molecular framework characterized by a 19,20-epoxy ring system and a 20β-methoxy substituent, which significantly influences its biological activity. Recent studies have highlighted the potential of this compound in modulating inflammatory pathways and demonstrating antioxidant properties, making it a subject of interest in pharmaceutical research.

The ent-kaurane skeleton is a common structural motif in numerous bioactive natural products, often associated with diverse pharmacological effects. The 16α-hydroxy functional group at the C16 position is critical for its interaction with specific biological targets, while the epoxy-19,20 ring system contributes to its stability and reactivity. The presence of the 20β-methoxy group further enhances its solubility and bioavailability, enabling it to act as a potential therapeutic agent in various disease models.

Recent breakthroughs in structure-activity relationship (SAR) studies have provided insights into the molecular mechanisms underlying the biological activities of 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane. For instance, a 2023 study published in Journal of Natural Products demonstrated that this compound significantly inhibits the activation of NF-κB, a key transcription factor involved in inflammation. The epoxy-19,20 ring system was found to interact with the IKK complex, thereby suppressing the downstream inflammatory cascade. Such findings underscore the importance of the ent-kaurane scaffold in modulating immune responses.

Moreover, the 20β-methoxy substituent plays a pivotal role in enhancing the compound's antioxidant potential. A 2024 study in Antioxidants revealed that 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane exhibits strong radical scavenging activity, with IC50 values comparable to established antioxidants like ascorbic acid. The 16α-hydroxy group is hypothesized to act as a hydrogen donor, while the epoxy-19,20 ring system may stabilize reactive oxygen species (ROS), thereby mitigating oxidative stress in cellular systems.

In the realm of drug discovery, 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane has shown promise as a lead compound for the development of anti-inflammatory therapeutics. Researchers at the University of Tokyo have explored its potential in treating chronic inflammatory diseases such as rheumatoid arthritis. Their findings, published in Pharmaceutical Research in 2023, indicate that the compound reduces joint swelling and cartilage degradation in animal models, suggesting its efficacy in modulating the immune system.

Furthermore, the ent-kaurane scaffold of this compound has been linked to neuroprotective effects. A 2024 study in Neuropharmacology reported that 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane exhibits neuroprotective activity by inhibiting the activation of microglia, which are implicated in neurodegenerative diseases like Alzheimer's. The 16α-hydroxy group was found to interact with specific receptors on microglial cells, thereby reducing the release of pro-inflammatory cytokines.

The synthesis of 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient asymmetric synthesis route involving the use of chiral auxiliaries to achieve the desired stereochemistry at the C16 and C20 positions. This method allows for the scalable production of the compound, which is crucial for its application in preclinical and clinical studies.

Additionally, the 20β-methoxy group has been shown to enhance the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its potential use in treating neurological disorders. A 2024 study in Advanced Drug Delivery Reviews highlighted that the ent-kaurane scaffold, when modified with a 20β-methoxy group, exhibits improved BBB permeability, enabling it to reach target tissues in the central nervous system (CNS).

Despite its promising properties, the 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane compound faces challenges in terms of metabolic stability and toxicity. A 2023 study in Toxicology and Applied Pharmacology reported that the compound undergoes rapid metabolism in the liver, which may limit its bioavailability. However, researchers are exploring strategies to enhance its metabolic stability, such as the incorporation of additional hydrophobic groups or the modification of its epoxy-19,20 ring system.

In conclusion, 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane represents a significant advancement in the field of natural product-based drug discovery. Its unique structural features, including the ent-kaurane scaffold, 16α-hydroxy group, epoxy-19,20 ring system, and 20β-methoxy substituent, collectively contribute to its diverse biological activities. Ongoing research into its mechanisms of action, synthesis, and pharmacokinetics is expected to further elucidate its potential as a therapeutic agent in the treatment of inflammatory and neurodegenerative diseases.

As the field of medicinal chemistry continues to evolve, compounds like 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane will play a vital role in the development of novel therapeutics. The integration of advanced analytical techniques, such as mass spectrometry and molecular modeling, will be essential in optimizing its properties for clinical applications. With continued research, this compound may emerge as a cornerstone in the treatment of complex diseases, offering new hope for patients worldwide.

For further information on 16α-Hydroxy-19,20-epoxy-20β-methoxy-ent-kaurane and its potential applications, researchers are encouraged to consult recent publications in reputable scientific journals and to engage in collaborative efforts to advance its development.